Cas no 2228087-85-0 (2-amino-2-1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropylacetic acid
• CAS No: 2228087-85-0
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5943335
• PubChem ID: 165657617
• Update Time: 2025-05-20

2-amino-2-1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropylacetic acid
• 2228087-85-0
• 2-amino-2-[1-(1-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropyl)cyclopropyl]acetic acid
• EN300-1875587

• Inchi： 1S/C15H28N2O4/c1-13(2,3)11(17-12(20)21-14(4,5)6)15(7-8-15)9(16)10(18)19/h9,11H,7-8,16H2,1-6H3,(H,17,20)(H,18,19)
• InChI Key： SMPKPGMNRWKYKS-UHFFFAOYSA-N
• SMILES： OC(C(C1(C(C(C)(C)C)NC(=O)OC(C)(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropylacetic acid

2-Amino-2-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropylacetic Acid: A Comprehensive Overview

The compound with CAS No. 2228087-85-0, known as 2-amino-2-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropylacetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its complex structure, which includes a cyclopropane ring, an amino group, and a tert-butoxy carbonyl (Boc) protecting group. The presence of these functional groups makes it a valuable intermediate in the synthesis of bioactive compounds and pharmaceutical agents.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The unique geometry and strain energy associated with cyclopropane rings can lead to interesting biological activities. In this compound, the cyclopropane ring is further substituted with an amino group and a bulky substituent, which could enhance its binding affinity to specific biological targets. The Boc group, a common protecting group in peptide synthesis, adds versatility to this molecule by allowing for controlled deprotection during chemical transformations.

The synthesis of this compound involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Key steps include the formation of the cyclopropane ring through either thermal or photochemical methods, followed by functionalization with amino and Boc groups. The use of protecting groups like Boc ensures that sensitive functional groups remain intact during subsequent reaction steps, enabling precise control over the molecule's structure.

From a biological standpoint, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological systems suggests potential applications in the development of therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases. Researchers are particularly interested in its role as a precursor for more complex molecules with enhanced bioactivity.

In terms of stability and reactivity, this compound exhibits typical behavior for molecules containing strained rings and amine functionalities. The cyclopropane ring can undergo various reactions under specific conditions, such as ring-opening reactions or additions. The presence of the Boc group also influences its reactivity by providing steric hindrance and electronic effects that can direct certain chemical transformations.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and purity while reducing costs. Additionally, efforts are being made to explore its pharmacokinetic properties and toxicity profile to better understand its suitability as a drug candidate. Collaborative efforts between chemists and biologists are expected to unlock new insights into its potential applications in medicine.

In conclusion, 2-amino-2-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)cyclopropylacetic acid (CAS No. 2228087-85-0) stands out as a versatile building block in organic synthesis with exciting prospects in drug discovery. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative therapeutic agents.